Cas no 2098334-79-1 (N-(1-{4-5-(trifluoromethyl)-1,2,4-oxadiazol-3-ylphenyl}cyclopropyl)acetamide)

• Product Name: N-(1-{4-5-(trifluoromethyl)-1,2,4-oxadiazol-3-ylphenyl}cyclopropyl)acetamide
• CAS No: 2098334-79-1
• MF: C₁₄H₁₂F₃N₃O₂
• MW: 311.25919342041
• CID: 6106471
• PubChem ID: 135334200
• Update Time: 2025-06-07

N-(1-{4-5-(trifluoromethyl)-1,2,4-oxadiazol-3-ylphenyl}cyclopropyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-{4-5-(trifluoromethyl)-1,2,4-oxadiazol-3-ylphenyl}cyclopropyl)acetamide
• N-(1-(4-(5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl)phenyl)cyclopropyl)acetamide
• EN300-1664643
• 2098334-79-1
• NPZBHEFIOWGOAW-UHFFFAOYSA-N
• N-(1-{4-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]phenyl}cyclopropyl)acetamide
• N-[1-[4-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]phenyl]cyclopropyl]acetamide
• SCHEMBL20506341

• Inchi： 1S/C14H12F3N3O2/c1-8(21)19-13(6-7-13)10-4-2-9(3-5-10)11-18-12(22-20-11)14(15,16)17/h2-5H,6-7H2,1H3,(H,19,21)
• InChI Key： NPZBHEFIOWGOAW-UHFFFAOYSA-N
• SMILES： C(NC1(C2=CC=C(C3N=C(C(F)(F)F)ON=3)C=C2)CC1)(=O)C

Computed Properties

• Exact Mass: 311.08816112g/mol
• Monoisotopic Mass: 311.08816112g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 68Ų

Additional information on N-(1-{4-5-(trifluoromethyl)-1,2,4-oxadiazol-3-ylphenyl}cyclopropyl)acetamide

N-(1-{4-5-(trifluoromethyl)-1,2,4-oxadiazol-3-ylphenyl}cyclopropyl)acetamide: A Comprehensive Overview

N-(1-{4-5-(trifluoromethyl)-1,2,4-oxadiazol-3-ylphenyl}cyclopropyl)acetamide (CAS No. 2098334-79-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of acylamides and is characterized by the presence of a trifluoromethyl-substituted oxadiazole moiety, which imparts distinct chemical and biological properties.

The synthesis of N-(1-{4-5-(trifluoromethyl)-1,2,4-oxadiazol-3-ylphenyl}cyclopropyl)acetamide typically involves a multi-step process, starting with the preparation of the key intermediates. The trifluoromethyl-substituted oxadiazole ring is often synthesized via a cyclization reaction involving a nitrile and an azide, followed by coupling with a cyclopropylamine derivative and acetylation. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for both academic research and industrial applications.

In terms of its chemical properties, N-(1-{4-5-(trifluoromethyl)-1,2,4-oxadiazol-3-ylphenyl}cyclopropyl)acetamide exhibits high stability under various conditions. The trifluoromethyl group enhances the lipophilicity of the molecule, which can be advantageous for improving its bioavailability and cellular uptake. Additionally, the oxadiazole ring provides rigidity to the molecular structure, which can influence its binding affinity to specific biological targets.

Recent studies have explored the biological activities of N-(1-{4-5-(trifluoromethyl)-1,2,4-oxadiazol-3-ylphenyl}cyclopropyl)acetamide in various contexts. One notable area of research is its potential as an anti-inflammatory agent. In vitro assays have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This anti-inflammatory effect is attributed to its ability to modulate signaling pathways involved in inflammation, such as NF-kB and MAPK.

Another promising application of N-(1-{4-5-(trifluoromethyl)-1,2,4-oxadiazol-3-ylphenyl}cyclopropyl)acetamide is in the treatment of neurodegenerative diseases. Preclinical studies have demonstrated that this compound can protect neurons from oxidative stress and apoptosis induced by various neurotoxins. The mechanism underlying this neuroprotective effect involves the activation of antioxidant defense systems and the inhibition of mitochondrial dysfunction.

The pharmacokinetic profile of N-(1-{4-5-(trifluoromethyl)-1,2,4-oxadiazol-3-ylphenyl}cyclopropyl)acetamide has also been investigated. Animal studies have shown that it exhibits good oral bioavailability and a favorable distribution profile. The compound is rapidly absorbed from the gastrointestinal tract and reaches peak plasma concentrations within 1-2 hours after administration. It is primarily metabolized in the liver via cytochrome P450 enzymes and excreted in urine and feces.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(1-{4-5-(trifluoromethyl)-1,2,4-oxadiazol-3-ylphenyl}cyclopropyl)acetamide in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with no significant adverse effects observed. Phase II trials are expected to provide more detailed insights into its therapeutic potential for specific conditions such as chronic inflammatory diseases and neurodegenerative disorders.

In conclusion, N-(1-{4-5-(trifluoromethyl)-1,2,4-oxadiazol-3-ylphenyl}cyclopropyl)acetamide (CAS No. 2098334-79-1) represents a promising candidate for further development in medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable tool for both basic research and drug discovery efforts. As ongoing studies continue to elucidate its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs in various disease areas.